Cas no 62276-03-3 (Benzoic acid, 4-[(2,4-dinitrophenyl)amino]-, propyl ester)

Benzoic acid, 4-[(2,4-dinitrophenyl)amino]-, propyl ester structure
62276-03-3 structure
Product Name:Benzoic acid, 4-[(2,4-dinitrophenyl)amino]-, propyl ester
CAS No:62276-03-3
MF:C16H15N3O6
MW:345.306803941727
CID:451208
PubChem ID:71388032
Update Time:2025-04-19

Benzoic acid, 4-[(2,4-dinitrophenyl)amino]-, propyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[(2,4-dinitrophenyl)amino]-, propyl ester
    • propyl 4-(2,4-dinitroanilino)benzoate
    • 62276-03-3
    • DTXSID90810110
    • Inchi: 1S/C16H15N3O6/c1-2-9-25-16(20)11-3-5-12(6-4-11)17-14-8-7-13(18(21)22)10-15(14)19(23)24/h3-8,10,17H,2,9H2,1H3
    • InChI Key: UVVVWXCVXMWWKT-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(=CC=1)NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O)CCC

Computed Properties

  • Exact Mass: 345.09615
  • Monoisotopic Mass: 345.09608521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 130Ų

Experimental Properties

  • PSA: 124.61
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.